Ethyl 2-chloro-5-methylisonicotinate

• IUPAC Name: ethyl 2-chloro-5-methylpyridine-4-carboxylate
• InChI: InChI=1S/C9H10ClNO2/c1-3-13-9(12)7-4-8(10)11-5-6(7)2/h4-5H,3H2,1-2H3
• InChI Key: GFJZRVALPSSHSN-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1=CC(=NC=C1C)Cl
• Molecular Formula: C9H10ClNO2
• DSSTOX Substance ID: DTXSID80376715
• Molecular Weight: 199.63 g/mol
• CAS RN: 850080-86-3

Description

Ethyl 2-chloro-5-methylisonicotinate, also known as chloromethyl isonicotinate, is an organic compound with a molecular formula of C7H7ClNO2. It is an easily synthesized and stable compound, which has a wide range of uses in scientific research and laboratory experiments.

Scientific Research Applications

Synthesis and Pharmaceutical Intermediates

• Ethyl 2-chloro-5-methylisonicotinate is used as a reagent or intermediate in the synthesis of various compounds. For example, it's utilized in the preparation of new thiazolo[5,4-d]pyrimidines with potential molluscicidal properties (El-bayouki & Basyouni, 1988). This demonstrates its role in creating compounds with potential biological activity.

Organic and Inorganic Chemistry Applications

• In organic chemistry, this compound is involved in the synthesis of various complex structures. For instance, it's part of the process in creating ethyl 7‐chloro‐1‐cyclopropyl‐6‐fluoro‐1,4‐dihydro‐5‐methyl‐4‐oxo‐1,8‐naphthyridine‐3‐carboxylate, showing its versatility in organic synthesis (Kiely, 1991).

Photophysical and Electrochemical Applications

• In the field of photophysical and electrochemical studies, this compound is part of the synthesis of bis-cyclometalated platinum(II) complexes. These complexes have been studied for their structures and photophysical properties, highlighting the compound's application in materials science (Fuertes et al., 2012).

Agricultural and Biological Research

• The compound is also involved in the synthesis of biologically active compounds such as 3-chloro-2-oxo-butanoate, a significant intermediate in various biologically active substances like thiazole carboxylic acids (Yuanbiao et al., 2016). This demonstrates its relevance in the development of new agricultural and medicinal products.

Safety and Hazards

The compound has been classified with the signal word “Warning” and is associated with the hazard statements H302, H315, H319, and H335. These indicate that the compound may be harmful if swallowed, may cause skin irritation, may cause serious eye irritation, and may cause respiratory irritation.